Cas no 1601461-43-1 (tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate
• CAS No: 1601461-43-1
• CID: 4610756
• Update Time: 2025-10-29

tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate

• Inchi： InChI=1S/C10H19FN2O2/c1-9(2,3)15-8(14)13-5-4-10(11,6-12)7-13/h4-7,12H2,1-3H3/t10-/m1/s1
• InChI Key： AIGHVUMGNOAZIB-SNVBAGLBSA-N
• SMILES： CC(C)(C)OC(=O)N1CC[C@@](CN)(C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS No. 1601461-43-1)

tert-Butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS No. 1601461-43-1) is a fluorinated pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (3R) configuration and tert-butyloxycarbonyl (Boc) protecting group, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features, including the fluorine substitution and aminomethyl functional group, make it invaluable for modulating drug metabolism and enhancing target binding affinity.

In recent years, the demand for fluorinated building blocks like tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate has surged due to their role in designing protease inhibitors and CNS-targeting therapeutics. Researchers frequently search for "Boc-protected fluoropyrrolidines" or "CAS 1601461-43-1 applications" to explore its synthetic utility. The compound’s chiral purity and stability under mild conditions align with trends in green chemistry, addressing concerns about sustainable synthesis.

The synthesis of tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate typically involves asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric excess (ee). Its CAS No. 1601461-43-1 is often cross-referenced in patents related to kinase inhibitors and GPCR modulators, reflecting its relevance in oncology and neurology. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity, ensuring compliance with regulatory standards.

From an industrial perspective, scalability and cost-efficiency are key considerations for tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate production. Innovations in continuous flow chemistry and catalytic fluorination have streamlined its manufacturing, reducing waste and improving yields. These advancements respond to frequent queries like "bulk suppliers of CAS 1601461-43-1" or "custom synthesis fluoropyrrolidines," highlighting market needs.

In conclusion, tert-butyl (3R)-3-(aminomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS No. 1601461-43-1) exemplifies the intersection of medicinal chemistry and process optimization. Its versatility in drug discovery, coupled with evolving synthetic methodologies, positions it as a cornerstone for next-generation therapeutics. Future research may explore its derivatives for personalized medicine or bioconjugation, further expanding its scientific footprint.